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Introduction
Berkelium (Bk) is a synthetic, radioactive actinide element with the atomic number 97. Its

primary use is in scientific research, particularly in the synthesis of heavier transuranic and

superheavy elements. The most commonly used isotope, Berkelium-249 (²⁴⁹Bk), is a soft beta

emitter, making it relatively safe to handle with appropriate precautions. However, its decay

product, Californium-249 (²⁴⁹Cf), is a potent alpha emitter, presenting a significant radiological

hazard. Therefore, all work with berkelium requires strict adherence to safety protocols and

handling within specialized containment facilities.

These application notes provide a comprehensive overview of the handling and safety

protocols for working with berkelium, tailored for research and development environments.

Radiological Data
Understanding the radiological properties of berkelium isotopes is critical for safe handling and

experimental design. The following tables summarize key quantitative data for the two most

significant isotopes.
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Table 1: Radiological Properties of Berkelium-249 (²⁴⁹Bk)

Property Value

Half-life 330 days

Primary Decay Mode Beta (β⁻)

Beta Energy (Maximum) 0.125 MeV

Alpha Decay Branch 0.0014%

Alpha Energy 5.526 MeV

Decay Product Californium-249 (²⁴⁹Cf)

Specific Activity 1.67 x 10¹³ Bq/g

Table 2: Radiological Properties of Berkelium-247 (²⁴⁷Bk)

Property Value

Half-life 1,380 years

Primary Decay Mode Alpha (α)

Alpha Energy 5.889 MeV

Decay Product Americium-243 (²⁴³Am)

Specific Activity 1.2 x 10¹¹ Bq/g

Safety Protocols
Due to its high radioactivity and the hazardous nature of its decay products, berkelium must

be handled in facilities designed for the safe management of transuranium elements.[1]

Engineering Controls
Gloveboxes and Hot Cells: All handling of berkelium compounds must be conducted within

a certified glovebox or a hot cell, especially when dealing with larger quantities or alpha-
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emitting decay products.[2][3] These enclosures provide a contained and controlled

atmosphere, protecting the operator from inhalation and external exposure.

Ventilation: Laboratories must be equipped with specialized ventilation systems that maintain

negative pressure, ensuring that any airborne contamination is contained.

Shielding: While the beta radiation from ²⁴⁹Bk is low energy, the gamma emissions from its

decay progeny and the potential for bremsstrahlung radiation necessitate shielding. The

alpha particles from ²⁴⁹Cf are easily shielded by the glovebox itself.

Lead: For gamma energies around 1 MeV, approximately 1.3 feet of lead is required for

complete shielding.[4] For laboratory-scale quantities, thinner lead shielding (e.g., >50

mm) is often used in hot cells.[2]

Concrete: Standard concrete with a thickness of about 6.6 feet can provide complete

shielding for typical gamma rays.[4] Reinforced concrete used in hot cell construction

provides significant shielding.

Table 3: Shielding Requirements for Gamma Radiation

Shielding Material
Half-Value Layer (HVL) for
1 MeV Gamma Rays

Tenth-Value Layer (TVL)
for 1 MeV Gamma Rays

Lead ~0.85 cm[5] ~2.8 cm

Concrete ~6 cm[6] ~20 cm

Personal Protective Equipment (PPE)
Standard Laboratory PPE: A lab coat, safety glasses, and two pairs of disposable nitrile

gloves are the minimum requirement when working in a radiological area.

Dosimetry: Personnel handling berkelium must wear whole-body and extremity dosimeters

to monitor their radiation exposure.

Respiratory Protection: In the event of a potential breach of containment, appropriate

respiratory protection (e.g., a full-face respirator with P100 filters) must be available.
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Emergency Procedures
In the event of a spill or personal contamination, immediate action is crucial to minimize

exposure and prevent the spread of radioactive material.

Minor Spills (within a glovebox):

Alert others in the immediate area.

Use absorbent materials to contain the spill.

Clean the area using a suitable decontamination solution (e.g., a mild detergent and

water).

Place all contaminated materials in a designated radioactive waste bag inside the

glovebox.

Survey the area to ensure complete decontamination.

Major Spills (outside of a glovebox) or Personal Contamination:

STOP work immediately and secure the area.

WARN others to evacuate the immediate area.

ASSIST any injured or contaminated individuals.

NOTIFY the facility's Radiation Safety Officer (RSO) immediately.

DECONTAMINATE personnel by removing contaminated clothing and washing affected

skin with lukewarm water and mild soap.[7]

Experimental Protocols
The following are detailed methodologies for key experiments involving berkelium.

Protocol for the Purification of Berkelium-249 (BERKEX
Solvent Extraction)
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This protocol is adapted from procedures developed at Oak Ridge National Laboratory for the

separation of berkelium from other actinides and fission products.[1][8]

Materials:

Berkelium feed solution in 8 M nitric acid (HNO₃)

2 M Sodium bromate (NaBrO₃) solution

0.5 M bis-(2-ethylhexyl) phosphoric acid (HDEHP) in dodecane

8 M HNO₃ / 0.3 M NaBrO₃ scrub solution

8 M HNO₃ / 1 M Hydrogen peroxide (H₂O₂) stripping solution

Procedure:

Oxidation: In a hot cell, adjust the berkelium feed solution to 8 M HNO₃. Add 2 M NaBrO₃ to

oxidize Bk(III) to Bk(IV).

Extraction: Contact the aqueous solution with an equal volume of 0.5 M HDEHP in

dodecane. Agitate to extract the Bk(IV) into the organic phase, leaving trivalent actinides and

lanthanides in the aqueous phase.

Scrubbing: Separate the organic phase and wash it with the 8 M HNO₃ / 0.3 M NaBrO₃

solution to remove any co-extracted impurities.

Stripping: Contact the washed organic phase with the 8 M HNO₃ / 1 M H₂O₂ solution. The

hydrogen peroxide reduces Bk(IV) back to Bk(III), transferring it to the aqueous phase.

Final Purification: The resulting aqueous solution containing purified ²⁴⁹Bk can be further

processed in a glovebox using cation-exchange chromatography to remove any remaining

trace impurities like Cerium.[8]

Protocol for Weighing and Dissolving Berkelium
Compounds in a Glovebox
Materials:
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Calibrated microbalance inside the glovebox

Anti-static device

Spatulas and weighing paper

Vials with secure caps

Appropriate solvent (e.g., dilute nitric acid)

Procedure:

Glovebox Preparation: Ensure the glovebox has a stable, inert atmosphere (e.g., argon or

nitrogen).

Weighing:

Use an anti-static device on the container and weighing paper to minimize static

interference.

Carefully transfer the solid berkelium compound onto the weighing paper on the balance.

Record the mass and promptly transfer the compound into a pre-labeled vial.

Dissolution:

Add the appropriate solvent to the vial in a dropwise manner to control any reaction.

Gently swirl the vial to aid dissolution. Sonication may be used if necessary.

Once dissolved, securely cap the vial.

Protocol for Preparation of Berkelium Samples for Alpha
Spectroscopy
This protocol is for preparing a "thin" sample to minimize self-absorption of alpha particles.

Materials:
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Purified berkelium solution of known concentration

Polished metal planchet (e.g., stainless steel)

Micropipette

Heat lamp

Procedure:

Place a clean, labeled planchet on a hot plate inside a fume hood or glovebox.

Using a micropipette, carefully deposit a small, known volume (e.g., 10-100 µL) of the

berkelium solution onto the center of the planchet.

Slowly evaporate the solution to dryness under a heat lamp. This should result in a thin,

uniform layer of the berkelium compound.

The prepared planchet is now ready for analysis by alpha spectroscopy.

Waste Management
Berkelium-contaminated waste is classified as transuranic (TRU) waste and must be managed

according to strict regulatory requirements.

Segregation: All waste must be segregated at the point of generation into solid and liquid

waste streams.

Containment:

Solid Waste: Items such as gloves, wipes, and plasticware should be placed in a

designated, sealed, and clearly labeled TRU waste container.

Liquid Waste: Aqueous and organic liquid waste must be stored in separate, sealed, and

appropriately labeled containers.

Disposal: TRU waste is ultimately destined for a deep geological repository, such as the

Waste Isolation Pilot Plant (WIPP) in the United States.[9][10] The waste must be
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characterized and certified to meet the repository's acceptance criteria.

Visualizations
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Caption: Decay pathway of Berkelium-249.

Decay Chain of Berkelium-247

²⁴⁷Bk ²⁴³Am

α
1380 y ²³⁹Np

α
7370 y ²³⁹Pu

β⁻
2.356 d

Click to download full resolution via product page

Caption: Decay pathway of Berkelium-247.

Transuranic Waste Disposal Workflow
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Caption: General workflow for transuranic waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1215314?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acsomega.5c01306
https://www.leadshielding.com/blogs/news/understanding-shielding-thickness-how-much-lead-do-you-really-need
https://www2.chemistry.msu.edu/faculty/mccusker/SOPs/SOP-Glovebox%20Operation.pdf
https://stemrad.com/cbrn-gamma-radiation/
https://aadee.ar/00pdf/nuclear/Shielding.pdf
https://en.wikipedia.org/wiki/Gamma_ray
https://www.radsafe.pitt.edu/program-areas/isotope-research/spills-and-emergencies
https://pmc.ncbi.nlm.nih.gov/articles/PMC12224086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12224086/
https://iwaste.epa.gov/guidance/radiological-nuclear/transuranic-waste
https://wipp.energy.gov/tru-waste.asp
https://www.benchchem.com/product/b1215314#handling-and-safety-protocols-for-working-with-berkelium
https://www.benchchem.com/product/b1215314#handling-and-safety-protocols-for-working-with-berkelium
https://www.benchchem.com/product/b1215314#handling-and-safety-protocols-for-working-with-berkelium
https://www.benchchem.com/product/b1215314#handling-and-safety-protocols-for-working-with-berkelium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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